Cas no 539805-37-3 (3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate)

• Product Name: 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate
• CAS No: 539805-37-3
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 6228519
• PubChem ID: 3151555
• Update Time: 2025-11-01

3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate
• AKOS000600988
• F1243-0054
• 3-piperidylcarbonyloxyphenyl piperidinecarboxylate
• Oprea1_523125
• 539805-37-3
• MLS000856819
• DTXSID101331439
• SMR000278764
• Cambridge id 7205739
• 1,3-phenylene bis(piperidine-1-carboxylate)
• CHEMBL1891538
• HMS2701I04
• Z274554904
• Oprea1_796711
• [3-(piperidine-1-carbonyloxy)phenyl] piperidine-1-carboxylate
• SR-01000365824
• SR-01000365824-1

• Inchi： 1S/C18H24N2O4/c21-17(19-10-3-1-4-11-19)23-15-8-7-9-16(14-15)24-18(22)20-12-5-2-6-13-20/h7-9,14H,1-6,10-13H2
• InChI Key： KEOSPDWMOHMXEW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC(N1CCCCC1)=O)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate

Introduction to 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate (CAS No. 539805-37-3)

3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate, identified by the CAS number 539805-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes both piperidine and phenyl moieties linked through ester functionalities. The presence of these functional groups not only imparts unique chemical properties but also opens up a myriad of possibilities for its application in drug discovery and development.

The structure of 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate is meticulously designed to interact with biological targets in a highly specific manner. The piperidine ring, a common pharmacophore in many bioactive molecules, is known for its ability to mimic the conformational flexibility of natural amino acids, thereby facilitating binding to protein targets. In this compound, the piperidine ring is further functionalized with an ester group, which can participate in hydrogen bonding interactions and modulate the overall solubility and bioavailability of the molecule.

The phenyl moiety in 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate serves as an aromatic scaffold that can enhance the binding affinity and selectivity of the compound towards its intended biological targets. The aromatic ring can engage in π-stacking interactions with complementary aromatic residues in protein binding pockets, thereby stabilizing the complex formation. Additionally, the presence of an ester linkage between the phenyl ring and the piperidine carboxylic acid group introduces a level of conformational diversity, allowing the molecule to adopt multiple orientations during binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate and its biological targets. These studies have highlighted the importance of optimizing the spacing and orientation of functional groups within the molecule to maximize its binding efficacy. For instance, computational simulations have shown that slight modifications in the position or conformation of the ester group can significantly alter the binding affinity and selectivity of the compound towards specific protein targets.

In addition to its structural features, 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate has been explored for its potential therapeutic applications. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For example, research has indicated that derivatives of this molecule may interfere with the activity of kinases, which are key players in signal transduction pathways involved in cancer progression. Furthermore, structural analogs have been investigated for their potential as modulators of neurotransmitter receptors, offering promising avenues for developing treatments for neurological disorders.

The synthesis of 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as piperidine derivatives and phenolic compounds, which are then coupled through esterification reactions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to enhance yield and purity. These methodologies ensure that the final product meets stringent quality standards required for pharmaceutical applications.

Quality control and analytical characterization play a crucial role in ensuring the integrity and consistency of 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate throughout its synthesis and purification process. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm molecular structure and assess purity levels. These analytical methods provide valuable data on impurity profiles, enantiomeric purity, and other critical parameters that are essential for regulatory compliance.

The pharmacokinetic properties of 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have been conducted to evaluate these properties using animal models, providing insights into dosage regimens and potential drug-drug interactions. These studies are crucial for guiding clinical trials and ensuring that 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate is safe and effective for human use.

Future directions in research on 3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate include exploring its potential as a lead compound for drug development programs. By leveraging structure-based drug design strategies, researchers aim to modify its chemical structure to enhance potency, selectivity, and pharmacokinetic properties. Additionally, investigating novel synthetic routes could improve scalability and cost-efficiency during large-scale production. Collaborative efforts between academia and industry are expected to accelerate these developments, bringing new therapeutic agents based on this promising scaffold closer to reality.

In conclusion,3-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate (CAS No. 539805-37-3) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activity, synthetic methodologies, and pharmacokinetic properties. As our understanding of this compound grows, it holds great promise for contributing to innovative treatments across various therapeutic areas.